Cas no 31120-86-2 (Propan-2-yl 2-[ethoxy(methylamino)phosphoryl]oxybenzoate)

• Product Name: Propan-2-yl 2-[ethoxy(methylamino)phosphoryl]oxybenzoate
• CAS No: 31120-86-2
• MF: C₁₃H₂₀NO₅P
• MW: 301.275364875793
• CID: 322769
• Update Time: 2023-08-03

Propan-2-yl 2-[ethoxy(methylamino)phosphoryl]oxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-[[ethoxy(methylamino)phosphinyl]oxy]-, 1-methylethyl ester
• Salicylicacid, isopropyl ester, ethyl methylphosphoramidate(8CI)
• Salicylic acid isopropyl ester ethyl methylphosphoramidate
• Salicylic acid, isopropyl ester, ethyl methylphosphoramidate
• Propan-2-yl 2-[ethoxy(methylamino)phosphoryl]oxybenzoate

• Inchi： 1S/C13H20NO5P/c1-5-17-20(16,14-4)19-12-9-7-6-8-11(12)13(15)18-10(2)3/h6-10H,5H2,1-4H3,(H,14,16)
• InChI Key： ZXNZFOFRTAYITA-UHFFFAOYSA-N
• SMILES： P(NC)(=O)(OCC)OC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 361
• XLogP3: 1.6
• Topological Polar Surface Area: 73.9

Experimental Properties

• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 83.67000
• LogP: 3.38550